Cas no 21878-52-4 (2-Butenal, 3-phenyl-, (2Z)-)

• Product Name: 2-Butenal, 3-phenyl-, (2Z)-
• CAS No: 21878-52-4
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 1404301
• PubChem ID: 12378025
• Update Time: 2025-04-20

2-Butenal, 3-phenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 3-phenyl-, (2Z)-
• β-Methyl-cis-cinnamaldehyde
• (Z)-3-phenylbut-2-enal
• 21878-52-4
• SCHEMBL1307988
• InChI=1/C10H10O/c1-9(7-8-11)10-5-3-2-4-6-10/h2-8H,1H3/b9-7-
• IEARORYJISZKGK-CLFYSBASSA-

• Inchi： 1S/C10H10O/c1-9(7-8-11)10-5-3-2-4-6-10/h2-8H,1H3/b9-7-
• InChI Key： IEARORYJISZKGK-CLFYSBASSA-N
• SMILES： O=C/C=C(/C)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07